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Compound of Interest

Compound Name: p-Xylene

Cat. No.: B151628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the essential

thermochemical data for p-xylene (1,4-dimethylbenzene). The information is curated for

professionals in research, scientific, and drug development fields who require precise and

reliable data for modeling, process design, and safety assessments. This document

summarizes key quantitative data in structured tables, details the experimental protocols used

for their determination, and provides visualizations of the experimental workflows.

Core Thermochemical Data of p-Xylene
The following tables summarize the critical thermochemical properties of p-xylene, compiled

from various reputable sources. These values are essential for understanding the energetic

and stability characteristics of the compound.

Table 1: Standard Molar Thermodynamic Properties at
298.15 K (25 °C)
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Property Symbol Value Units Phase

Enthalpy of

Formation
ΔfH° 17.9 ± 1.0 kJ/mol Gas

Enthalpy of

Formation
ΔfH° -24.4 ± 1.0 kJ/mol Liquid

Enthalpy of

Combustion
ΔcH° -4552 kJ/mol Liquid

Molar Entropy S° 247 J/(mol·K) Liquid

Heat Capacity Cp 126.0 J/(mol·K) Gas

Heat Capacity Cp 181.7 J/(mol·K) Liquid

Table 2: Phase Transition Properties
Property Symbol Value Units

Melting Point Tm 286.3 K

Boiling Point Tb 411.50 K

Critical Temperature Tc 617 K

Critical Pressure Pc 3500 kPa

Enthalpy of Fusion ΔfusH° 17.1 kJ/mol

Enthalpy of

Vaporization
ΔvapH° 35.7 (at 138 °C) kJ/mol

Table 3: Temperature-Dependent Ideal Gas Heat
Capacity (Cp,gas)
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Temperature (K) Heat Capacity (J/(mol·K))

100 54.98

200 87.00

298.15 126.0

400 167.4

500 203.3

600 233.2

800 278.9

1000 311.4

1500 359.9

Note: Data is compiled from various sources, including the NIST WebBook and other cited

literature.[1][2][3][4][5][6] Uncertainties are provided where available.

Experimental Protocols for Thermochemical Data
Determination
The thermochemical data presented in this guide are determined through precise calorimetric

techniques. The following sections outline the general methodologies for the key experiments

cited.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion is a critical parameter determined using a bomb

calorimeter.

Objective: To measure the heat released during the complete combustion of a known mass of

p-xylene in a constant-volume environment.

Methodology:
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Sample Preparation: A precisely weighed sample of high-purity p-xylene (typically in a

gelatin capsule or on a sample holder) is placed inside a stainless steel "bomb." A fuse wire

is positioned to make contact with the sample.

Assembly and Pressurization: The bomb is sealed and pressurized with an excess of pure

oxygen (typically to around 25-30 atm) to ensure complete combustion.

Calorimeter Setup: The sealed bomb is submerged in a known volume of water in an

insulated container (the calorimeter). A high-precision thermometer and a stirrer are also

placed in the water.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The

combustion reaction releases heat, which is transferred to the bomb and the surrounding

water, causing a temperature rise.

Temperature Measurement: The temperature of the water is meticulously recorded before,

during, and after the combustion to determine the exact temperature change (ΔT).

Calculation: The heat capacity of the calorimeter system is first determined by combusting a

standard substance with a known heat of combustion, such as benzoic acid. The heat of

combustion of p-xylene is then calculated from the observed temperature rise and the heat

capacity of the calorimeter, with corrections made for the heat of ignition and any side

reactions.

Determination of Heat Capacity and Phase Transitions
via Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a versatile technique used to measure heat flow

associated with thermal transitions in a material as a function of temperature.[7][8][9][10][11]

Objective: To determine the heat capacity, melting point, and enthalpy of fusion of p-xylene.

Methodology:

Sample and Reference Preparation: A small, accurately weighed sample of p-xylene
(typically 2-10 mg) is hermetically sealed in an aluminum pan. An identical empty pan is

prepared as a reference.
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Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature profile, including a controlled heating

rate (e.g., 10 °C/min). An inert purge gas, such as nitrogen, is typically used to maintain a

consistent atmosphere.

Heating and Measurement: The sample and reference are heated at a constant rate. The

DSC instrument measures the difference in heat flow required to maintain both the sample

and reference pans at the same temperature.

Data Analysis:

Heat Capacity: The heat flow difference in a region with no phase transitions is

proportional to the heat capacity of the sample.

Melting Point: An endothermic peak in the DSC curve indicates melting. The onset

temperature of this peak is taken as the melting point.

Enthalpy of Fusion: The area under the melting peak is directly proportional to the

enthalpy of fusion. The instrument is calibrated using a standard with a known melting

point and enthalpy of fusion, such as indium.

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental procedures described above.
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Sample and Bomb Preparation

Calorimetry Measurement

Data Analysis

Weigh p-Xylene Sample

Place Sample and Fuse Wire in Bomb

Seal and Pressurize Bomb with O2

Submerge Bomb in Water-filled Calorimeter

Transfer to Calorimeter

Record Initial Temperature

Ignite Sample

Record Final Temperature

Calculate Temperature Change (ΔT)

Calculate Heat of Combustion

Determine Calorimeter Heat Capacity (using standard)

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion using bomb calorimetry.
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Sample Preparation

DSC Measurement

Data Analysis of DSC Curve

Weigh p-Xylene Sample (2-10 mg)

Seal Sample in Hermetic Pan

Place Sample and Reference Pans in DSC Cell

Prepare Empty Reference Pan

Program Temperature Profile (e.g., heat at 10°C/min)

Measure Differential Heat Flow vs. Temperature

Determine Heat Capacity from Baseline Identify Melting Peak (Endotherm)

Determine Melting Point (Peak Onset) Calculate Enthalpy of Fusion (Peak Area)

Click to download full resolution via product page

Caption: Workflow for determining thermal properties using Differential Scanning Calorimetry

(DSC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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